2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

• Molecular Formula: C26H29N3O5
• Molecular Weight: 463.5 g/mol
• IUPAC Name: 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C26H29N3O5/c1-14-8-6-11-21(27-14)29-26(31)22-15(2)28-17-9-7-10-18(30)24(17)23(22)16-12-19(32-3)25(34-5)20(13-16)33-4/h6,8,11-13,23,28H,7,9-10H2,1-5H3,(H,27,29,31)
• InChI Key: LXIYDPZIMAOWJE-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CC(=C(C(=C4)OC)OC)OC)C(=O)CCC3)C

Description

2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide, also known as MQPA, is a synthetic compound that has been the subject of scientific research due to its potential applications in pharmaceuticals and biotechnology. MQPA is a hexahydroquinoline that has a carboxamide group attached to it, and it has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide involves its ability to bind to the active site of proteases, thereby blocking their activity. 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been found to be a competitive inhibitor of thrombin, meaning that it competes with other molecules for binding to the enzyme's active site. This mechanism of action has made 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide a promising candidate for the development of anticoagulant drugs.
Biochemical and Physiological Effects:
In addition to its protease-inhibiting properties, 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been found to exhibit a range of other biochemical and physiological effects. It has been shown to have anti-inflammatory properties, and it has been found to inhibit the growth of cancer cells in vitro. 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has also been shown to have antiviral activity against a range of viruses, including HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide in lab experiments is its specificity for certain proteases, which allows researchers to study the effects of inhibiting these enzymes in a controlled manner. However, one limitation of using 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide. One area of focus could be the development of 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide-based drugs for the treatment of thrombotic disorders, such as deep vein thrombosis and pulmonary embolism. Another area of research could be the development of 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide-based drugs for the treatment of cancer, particularly in combination with other chemotherapy agents. Finally, further research could be done to explore the potential antiviral properties of 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide, and its potential use in the treatment of viral infections.

Synthesis Methods

The synthesis of 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide involves the condensation of 2-methyl-6-methylpyridine-3,5-dicarboxylic acid with 3,4,5-trimethoxybenzaldehyde, followed by reduction with sodium borohydride to yield the corresponding alcohol. The alcohol is then treated with 1,2-dichloroethane and triethylamine to form the corresponding chloride, which is then reacted with the amine to form 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide.

Scientific Research Applications

2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been studied for its potential applications in the pharmaceutical industry, particularly in the development of drugs that target proteases. Proteases are enzymes that play important roles in a range of biological processes, including blood clotting, inflammation, and cell division. 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to inhibit a number of proteases, including thrombin, a key enzyme in blood clotting, and trypsin, an enzyme involved in digestion.